
Essential Safety and Logistical Information for
AX-15836

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AX-15836

Cat. No.: B605709 Get Quote

This document provides crucial guidance for the safe handling and disposal of AX-15836, a

potent and selective ERK5 inhibitor. The following procedures are intended for researchers,

scientists, and drug development professionals to ensure laboratory safety and proper

chemical management.

Chemical and Physical Properties
The table below summarizes the key quantitative data for AX-15836.

Property Value Reference

Molecular Weight 648.78 g/mol [1][2]

Formula C₃₂H₄₀N₈O₅S [1][2]

IC₅₀ 8 nM for ERK5 [2][3]

Purity ≥98% (HPLC) [1]

CAS Number 2035509-96-5 [1][2]

Solubility
Soluble to 100 mM in DMSO

and 1eq. HCl

Storage Store at -20°C [1][3]
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Proper Disposal Procedures for AX-15836
Proper disposal of AX-15836 is critical to prevent environmental contamination and ensure

personnel safety. The following step-by-step guidance is based on standard laboratory safety

protocols for chemical waste.

Step 1: Personal Protective Equipment (PPE)

Before handling AX-15836 for disposal, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including:

Safety glasses

Chemical-resistant gloves

Laboratory coat

Step 2: Waste Classification

AX-15836 should be treated as hazardous chemical waste. Do not dispose of this compound

down the drain or in regular trash.

Step 3: Waste Collection and Storage

Solid Waste: Collect any solid AX-15836 waste, including empty vials and contaminated

consumables (e.g., pipette tips, weigh boats), in a clearly labeled, sealed container

designated for hazardous chemical waste.

Liquid Waste: Solutions containing AX-15836 should be collected in a sealed, leak-proof,

and clearly labeled hazardous waste container. If the solvent used is flammable, store the

waste container in a flammable-rated cabinet.

Step 4: Labeling

All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"
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The full chemical name: "AX-15836"

The concentration and quantity of the waste

The date of accumulation

Step 5: Final Disposal

Arrange for the disposal of the hazardous waste through your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste disposal contractor. Follow all local,

state, and federal regulations for the disposal of hazardous materials.

Experimental Protocols
While specific experimental protocols will vary based on the research application, the

preparation of stock solutions is a common procedure.

Preparation of a 10 mM Stock Solution in DMSO:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need

6.4878 mg of AX-15836 (Mass = Molecular Weight x Molarity x Volume).

Weigh the compound: Carefully weigh the calculated amount of AX-15836 powder in a

microcentrifuge tube.

Add solvent: Add 1 mL of fresh, anhydrous DMSO to the tube.

Dissolve: Vortex or sonicate the solution until the compound is completely dissolved.

Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated

freeze-thaw cycles.

Signaling Pathway Diagram
AX-15836 is a selective inhibitor of ERK5, a key component of the mitogen-activated protein

kinase (MAPK) signaling pathway. This pathway is crucial in regulating cellular processes such

as proliferation, differentiation, and survival.
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Caption: Simplified ERK5 signaling pathway showing the inhibitory action of AX-15836.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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